Cas no 84227-32-7 (Ethanone, 1-(5-methyl-2-propyl-1H-imidazol-4-yl)-)

• Product Name: Ethanone, 1-(5-methyl-2-propyl-1H-imidazol-4-yl)-
• CAS No: 84227-32-7
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 667524
• PubChem ID: 13177012
• Update Time: 2025-04-19

Ethanone, 1-(5-methyl-2-propyl-1H-imidazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-methyl-2-propyl-1H-imidazol-4-yl)-
• 1-(5-methyl-2-propyl-1H-imidazol-4-yl)ethanone
• methyl 2-n-propyl-4-methyl-5-imidazolyl ketone
• 5-acetyl-4-methyl-2-propylimidazole
• DTXSID20524859
• 84227-32-7
• WXFQRFAPEICWRJ-UHFFFAOYSA-N
• Methyl 2-n-propyl-5-methyl-4-imidazolyl ketone
• SCHEMBL11000182
• methyl 2-n-propyl-4--methyl-5-imidazolyl ketone
• 1-(5-Methyl-2-propyl-1H-imidazol-4-yl)ethan-1-one

• Inchi： 1S/C9H14N2O/c1-4-5-8-10-6(2)9(11-8)7(3)12/h4-5H2,1-3H3,(H,10,11)
• InChI Key： WXFQRFAPEICWRJ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C)NC(CCC)=N1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.8Ų